molecular formula C10H12ClNO3 B8812638 Tert-butyl 6-chloro-5-hydroxynicotinate CAS No. 847943-54-8

Tert-butyl 6-chloro-5-hydroxynicotinate

Cat. No. B8812638
CAS RN: 847943-54-8
M. Wt: 229.66 g/mol
InChI Key: VPSMSWLXFYYEAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 6-chloro-5-hydroxynicotinate is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 6-chloro-5-hydroxynicotinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 6-chloro-5-hydroxynicotinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

847943-54-8

Molecular Formula

C10H12ClNO3

Molecular Weight

229.66 g/mol

IUPAC Name

tert-butyl 6-chloro-5-hydroxypyridine-3-carboxylate

InChI

InChI=1S/C10H12ClNO3/c1-10(2,3)15-9(14)6-4-7(13)8(11)12-5-6/h4-5,13H,1-3H3

InChI Key

VPSMSWLXFYYEAB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1=CC(=C(N=C1)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound of Example 52A (400 mg, 2.05 mmol) was dissolved in DMF (2 mL) and N-chlorosuccinimide (328 mg, 2.46 mmol) was added. The mixture was heated to 80° C. overnight, concentrated and purified by column chromatography to give the chloro pyridine (234 mg, 50%). MS (DCI) m/z 230, 232 (M+H+).
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
328 mg
Type
reactant
Reaction Step Two
Yield
50%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.